Cas no 2241138-68-9 (3-acetyl-1-(4-fluorophenyl)piperidin-2-one)

• Product Name: 3-acetyl-1-(4-fluorophenyl)piperidin-2-one
• CAS No: 2241138-68-9
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• MDL: MFCD31667138
• CID: 5239148
• PubChem ID: 138039430
• Update Time: 2025-06-08

3-acetyl-1-(4-fluorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-acetyl-1-(4-fluorophenyl)-
• 3-acetyl-1-(4-fluorophenyl)piperidin-2-one

• MDL： MFCD31667138
• Inchi： 1S/C13H14FNO2/c1-9(16)12-3-2-8-15(13(12)17)11-6-4-10(14)5-7-11/h4-7,12H,2-3,8H2,1H3
• InChI Key： VKKFERLCLJYWAI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)CCCC(C(C)=O)C1=O

Additional information on 3-acetyl-1-(4-fluorophenyl)piperidin-2-one

Recent Advances in the Study of 3-acetyl-1-(4-fluorophenyl)piperidin-2-one (CAS: 2241138-68-9): A Comprehensive Research Brief

The compound 3-acetyl-1-(4-fluorophenyl)piperidin-2-one (CAS: 2241138-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidinone derivative, characterized by its acetyl and fluorophenyl substituents, exhibits promising pharmacological properties, making it a subject of intensive investigation. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of neurological and psychiatric disorders.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method for 3-acetyl-1-(4-fluorophenyl)piperidin-2-one, which significantly reduces the number of steps and improves overall yield compared to traditional methods. The study also highlighted the compound's stability under various physiological conditions, suggesting its suitability for further drug development.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-acetyl-1-(4-fluorophenyl)piperidin-2-one exhibits potent binding affinity for specific neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. This has led to speculation about its potential use in treating conditions such as depression, anxiety, and Parkinson's disease. A 2024 preclinical trial reported in Neuropharmacology showed that the compound could cross the blood-brain barrier effectively and displayed minimal off-target effects, further supporting its therapeutic potential.

Structural-activity relationship (SAR) studies have also been a focal point of recent research. By modifying the acetyl and fluorophenyl groups, researchers have identified several analogs with enhanced pharmacological profiles. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that certain derivatives of 3-acetyl-1-(4-fluorophenyl)piperidin-2-one exhibited improved selectivity for target receptors, reducing the likelihood of adverse effects. These findings are critical for the design of next-generation therapeutics based on this chemical scaffold.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 3-acetyl-1-(4-fluorophenyl)piperidin-2-one, such as its metabolic stability and elimination half-life, require further optimization to meet the stringent requirements of clinical applications. Additionally, comprehensive toxicology studies are needed to ensure its safety profile. Ongoing research aims to address these gaps, with several pharmaceutical companies reportedly exploring the compound's potential in their drug discovery pipelines.

In conclusion, 3-acetyl-1-(4-fluorophenyl)piperidin-2-one (CAS: 2241138-68-9) represents a promising candidate for the development of novel therapeutics, particularly in the realm of central nervous system disorders. Recent advances in its synthesis, biological evaluation, and structural optimization underscore its potential, while also highlighting the need for further research to fully realize its clinical applications. The continued exploration of this compound and its derivatives is likely to yield significant contributions to the field of chemical biology and medicine in the coming years.